9beta-Hydroxyparthenolide

• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: (1S,2S,4R,7E,9S,11S)-9-hydroxy-4,8-dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one
• InChI: InChI=1S/C15H20O4/c1-8-5-4-6-15(3)13(19-15)12-10(7-11(8)16)9(2)14(17)18-12/h5,10-13,16H,2,4,6-7H2,1,3H3/b8-5+/t10-,11-,12-,13-,15+/m0/s1
• InChI Key: RZUCCKARTVHQBW-MPFAERRBSA-N
• Isomeric SMILES: C/C/1=C\CC[C@@]2([C@@H](O2)[C@@H]3[C@@H](C[C@@H]1O)C(=C)C(=O)O3)C
• Canonical SMILES: CC1=CCCC2(C(O2)C3C(CC1O)C(=C)C(=O)O3)C
• synonyms: 9-hydroxyparthenolide; 9alpha-hydroxyparthenolide; 9beta-hydroxyparthenolide

Description

9beta-Hydroxyparthenolide is a natural product found in Anthemis cupaniana and Anvillea garcinii with data available.

Scientific Research Applications

• Cytotoxic Activity in Cancer Research :

  • 9beta-Hydroxyparthenolide has been identified for its cytotoxic activity against cancer cells. For instance, a study on compounds from Inula verbascifolia including 9beta-Hydroxyparthenolide showed in vitro cytotoxic activity against various human solid tumor cell lines (Harvala et al., 2002).

• Synthesis of Novel Compounds for Anticancer Applications :

  • Research has been conducted on synthesizing new compounds from 9beta-Hydroxyparthenolide, indicating its potential as a starting material for developing novel anticancer agents. This includes the synthesis of 9α- and 9β-hydroxyamino-parthenolides evaluated for their anticancer activity (Moumou et al., 2014).

• Anti-Inflammatory Properties :

  • The compound has also been evaluated for its anti-inflammatory properties. A study on sesquiterpene lactones from Lourteigia ballotaefolia highlighted the anti-inflammatory activity of 9beta-Hydroxyparthenolide derivatives using the croton oil ear test in mice (Rosas-Romero et al., 2002).

• Chemical Rearrangements and Novel Derivatives :

  • Studies have been conducted on the chemical rearrangement of 9beta-Hydroxyparthenolide to create new sesquiterpene compounds, demonstrating its versatility in chemical synthesis (Moumou et al., 2012).

• Investigation in Other Biological Activities :

  • Beyond its applications in cancer and inflammation research, 9beta-Hydroxyparthenolide is being explored for other biological activities. For instance, the transformation of sesquiterpenoid (-)-maalioxide by Mucor plumbeus produced 9beta-hydroxymaalioxide, showcasing the potential for microbial transformation studies (Wang et al., 2006).